3,4-Dichloro-2-nitro-6-(trifluoromethyl)toluene

• IUPAC Name: 1,2-dichloro-4-methyl-3-nitro-5-(trifluoromethyl)benzene
• InChI: InChI=1S/C8H4Cl2F3NO2/c1-3-4(8(11,12)13)2-5(9)6(10)7(3)14(15)16/h2H,1H3
• InChI Key: IBRWCYHTODRXJR-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=C(C=C1C(F)(F)F)Cl)Cl)[N+](=O)[O-]
• Molecular Formula: C8H4Cl2F3NO2
• DSSTOX Substance ID: DTXSID90397330
• Molecular Weight: 274.02 g/mol
• CAS RN: 115571-66-9

Description

3,4-Dichloro-2-nitro-6-(trifluoromethyl)toluene is a multisubstituted benzene derivative. It has the molecular formula C8H4Cl2F3NO2. It is used in the preparation of biologically active compounds such as protein kinase inhibitors. It can also be used as organic synthesis intermediates and pharmaceutical intermediates.

Molecular Structure Analysis

The molecular structure of 3,4-Dichloro-2-nitro-6-(trifluoromethyl)toluene includes two chlorine atoms, three fluorine atoms, one nitro group, and one trifluoromethyl group attached to a benzene ring. The IUPAC name for this compound is 1,2-dichloro-4-methyl-3-nitro-5-(trifluoromethyl)benzene.

Physical And Chemical Properties Analysis

The molecular weight of 3,4-Dichloro-2-nitro-6-(trifluoromethyl)toluene is 274.02 g/mol. It has a computed XLogP3-AA value of 4.3, indicating its lipophilicity. It has no hydrogen bond donors and five hydrogen bond acceptors. The exact mass and monoisotopic mass are both 272.9571182 g/mol.

Scientific Research Applications

Organic Synthesis Intermediates

. This means it can be used in the production of a wide range of organic compounds, including polymers, dyes, resins, pharmaceuticals, and more.

Pharmaceutical Intermediates

. It can be used in the synthesis of various drugs, contributing to the development of new treatments and therapies.

Protein Kinase Inhibitors

. Protein kinases are enzymes that modify other proteins by chemically adding phosphate groups to them. Inhibitors of these enzymes can be used in the treatment of diseases such as cancer.

Chemical Production Processes

. Its properties can be leveraged to facilitate certain reactions or to produce specific products.

Laboratory Research and Development

. Researchers can use it to study its properties, reactions, and potential applications in various fields.

Safety and Hazards

3,4-Dichloro-2-nitro-6-(trifluoromethyl)toluene is labeled as an irritant. It is recommended to avoid contact with skin and eyes, avoid formation of dust and aerosols, and avoid exposure. Appropriate exhaust ventilation should be provided at places where dust is formed.

Mechanism of Action

Target of Action

It is known that this compound is used in the preparation of biologically active compounds such as protein kinase inhibitors . Protein kinases are enzymes that modify other proteins by chemically adding phosphate groups to them (phosphorylation). By doing so, they play a key role in regulating cellular functions such as cell division, signal transduction, and cell differentiation.